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For Researchers, Scientists, and Drug Development Professionals

Optical Diffraction Tomography (ODT) is a powerful, label-free imaging technique that provides

three-dimensional (3D) refractive index (RI) distribution of live cells and tissues. This

technology enables quantitative analysis of various cellular and subcellular parameters, offering

unprecedented insights into cell pathophysiology, drug responses, and fundamental biological

processes. These application notes provide detailed protocols for ODT reconstruction and

analysis using both commercial and open-source software, along with experimental workflows

and data presentation guidelines.

Introduction to ODT in Pre-clinical Research
ODT measures the 3D RI distribution within a specimen, which is linearly proportional to the

local concentration of macromolecules. This allows for the quantification of biophysical

parameters such as cell volume, surface area, and dry mass without the need for exogenous

labels that can induce phototoxicity and interfere with cellular functions.[1] The non-invasive

nature of ODT makes it ideal for time-lapse imaging of live cells, spheroids, and organoids,

providing dynamic information on cellular processes.[2]
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Key Applications:

Oncology: Studying cancer cell heterogeneity, monitoring tumor spheroid growth, and

assessing therapeutic responses.[3][4]

Drug Discovery: High-throughput screening of drug candidates and elucidating mechanisms

of action.[5]

Immunology: Investigating immune cell interactions and activation.[6]

Cell Biology: Analyzing organelle dynamics, cell division, and metabolic changes.

ODT Reconstruction and Analysis Software
A variety of software options are available for ODT reconstruction and analysis, each with its

own strengths.
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Software Type Key Features Primary Audience

TomoAnalysis™

(Tomocube)
Commercial

User-friendly

interface, AI-driven

segmentation,

correlative

fluorescence analysis,

quantitative

measurements

(volume, surface area,

dry mass,

concentration).[7][8]

Researchers in

various fields,

including cell biology

and drug discovery,

who require a

comprehensive and

intuitive analysis

platform.

ODTbrain Open-Source (Python)

Implements

backpropagation

algorithms for 3D

diffraction

tomography, suitable

for custom analysis

pipelines.

Computational

biologists and

researchers with

programming skills

who need flexibility

and control over the

reconstruction

process.

FourierODT
Open-Source

(MATLAB)

Contains

reconstruction

algorithms and phase

retrieval methods for

ODT.

Researchers with a

background in optics

and signal processing

who require access to

fundamental

reconstruction

algorithms.

Experimental Protocols
General Sample Preparation for Live Cell ODT Imaging
Proper sample preparation is crucial for obtaining high-quality ODT data. The following is a

general protocol for adherent cells.

Materials:
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Cell culture medium appropriate for the cell line

Phosphate-buffered saline (PBS)

Trypsin-EDTA solution

Glass-bottom dishes or plates suitable for high-resolution microscopy

Extracellular matrix coating (e.g., fibronectin, collagen), if required for cell adherence

Protocol:

Cell Culture: Culture cells in a standard cell culture incubator until they reach the desired

confluency (typically 70-80%).

Cell Detachment: Aspirate the culture medium and wash the cells with PBS. Add Trypsin-

EDTA and incubate until the cells detach.

Neutralization and Seeding: Neutralize the trypsin with complete medium and centrifuge the

cell suspension. Resuspend the cell pellet in fresh medium and seed the cells onto a glass-

bottom dish at the desired density.

Incubation: Allow the cells to adhere and spread for at least 24 hours in the incubator before

imaging.

Imaging: Just before imaging, replace the culture medium with a fresh, phenol red-free

medium to reduce background noise.

Data Acquisition with an ODT Microscope
The following is a generalized workflow for acquiring 3D RI tomograms. Specific parameters

will vary depending on the instrument and software.

Protocol:

System Initialization: Turn on the ODT microscope and the accompanying software. Allow

the system to stabilize.
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Sample Loading: Place the prepared sample dish onto the microscope stage.

Locate Cells of Interest: Using the brightfield or phase contrast mode, locate the cells or

region of interest for imaging.

Acquisition Setup:

Select the ODT imaging mode.

Set the acquisition parameters, such as the number of illumination angles, exposure time,

and laser power.

Define the Z-stack range to cover the entire volume of the cells.

Acquire Tomogram: Start the acquisition process. The microscope will illuminate the sample

from multiple angles and record the corresponding holograms.

Data Saving: The raw holograms are automatically saved by the software.

3D Reconstruction and Data Analysis
The reconstruction process converts the acquired 2D holograms into a 3D RI map. The

subsequent analysis extracts quantitative data from this map.

Using TomoAnalysis™ (Commercial Software):

Load Data: Open the acquired hologram data in the TomoAnalysis™ software.

Reconstruction: The software will automatically reconstruct the 3D RI tomogram.

Segmentation:

Utilize the AI-driven or RI-based thresholding tools to segment individual cells and

subcellular organelles.[7]

For correlative studies, fluorescence signals can be used for segmentation.[8]

Quantitative Analysis: Once segmented, the software provides a range of quantitative

parameters for each object, including:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/26764010/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3856330/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volume (μm³)

Surface Area (μm²)

Mean Refractive Index

Dry Mass (pg)

Sphericity

Data Export: Export the quantitative data as a CSV file for further statistical analysis.

Using ODTbrain (Open-Source Python Library):

Installation: Install the ODTbrain library and its dependencies.

Data Loading: Load the raw hologram data (often as a series of TIFF images or a data cube)

into a Python script.

Reconstruction Script: Write a Python script to perform the 3D reconstruction using the

backpropagation algorithm provided by ODTbrain. This typically involves:

Defining the experimental parameters (wavelength, numerical aperture, pixel size).

Applying a filter to the sinogram.

Performing the backpropagation.

Computing the refractive index distribution.

Segmentation and Analysis: Use other Python libraries (e.g., scikit-image, SimpleITK) for 3D

segmentation of the reconstructed tomogram. Custom scripts can then be written to

calculate quantitative parameters.

Quantitative Data Presentation
Summarizing quantitative data in tables allows for easy comparison between different

experimental conditions.
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Table 1: Quantitative Analysis of HeLa Cells Under Osmotic Stress

Condition
Mean Cell Volume
(μm³)

Mean Cell Dry
Mass (pg)

Mean Refractive
Index

Control 2500 ± 300 450 ± 50 1.355 ± 0.002

Hypertonic 1800 ± 250 445 ± 48 1.365 ± 0.003

Hypotonic 3200 ± 350 455 ± 52 1.350 ± 0.002

Data are presented as mean ± standard deviation from n=50 cells per condition. Data is

representative and compiled for illustrative purposes.

Table 2: Drug Response in A549 Lung Cancer Spheroids

Treatment (24h)
Spheroid Volume
(x10⁶ μm³)

Mean Spheroid RI
Necrotic Core
Volume (x10⁵ μm³)

Vehicle Control 1.5 ± 0.2 1.360 ± 0.004 1.2 ± 0.3

Drug A (10 µM) 1.1 ± 0.15 1.368 ± 0.005 2.5 ± 0.5

Drug B (10 µM) 0.8 ± 0.1 1.372 ± 0.006 3.1 ± 0.6

Data are presented as mean ± standard deviation from n=10 spheroids per condition. Data is

representative and compiled for illustrative purposes based on findings in similar studies.[9]

Visualization of Workflows and Signaling Pathways
Graphviz (DOT language) can be used to create clear diagrams of experimental workflows and

biological pathways.

ODT Experimental and Analysis Workflow
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Experimental Protocol

Data Analysis Pipeline

1. Cell Culture

2. Sample Preparation

3. ODT Data Acquisition

4. 3D RI Reconstruction

5. Cell/Organelle Segmentation

6. Quantitative Analysis

7. Statistical Analysis

Click to download full resolution via product page

A generalized workflow for an ODT experiment and subsequent data analysis.
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ODT Analysis of Epithelial-Mesenchymal Transition
(EMT) Signaling
ODT can be used to monitor the morphological and biophysical changes associated with EMT,

a key process in cancer metastasis.[8] The following diagram illustrates how ODT can be used

to quantify the cellular changes induced by TGF-β, a known inducer of EMT.[8]
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ODT-Quantified Cellular Changes
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TGF-β induced EMT signaling leading to quantifiable cellular changes detectable by ODT.
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Conclusion
ODT provides a powerful, label-free approach for the quantitative analysis of live cells and

tissues. The combination of advanced imaging technology with sophisticated analysis software

enables researchers to gain deeper insights into cellular structure and function. The protocols

and workflows presented here provide a framework for integrating ODT into a wide range of

research and drug development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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